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CAS No.: 1447606-27-0
Cat. No.: B2680803
Get Quote
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Executive Summary

5-lodo-2-methylpyrimidine (CAS: 695-17-0) is a "privileged scaffold" in medicinal chemistry,
serving as a critical building block for kinase inhibitors (e.g., CDK, mTOR pathways) and
antiviral agents. While traditional cross-coupling (Suzuki-Miyaura, Stille) relies on pre-
functionalized organometallic partners, C-H activation offers a more atom-economical route.

This guide details two distinct C-H activation methodologies involving 5-lodo-2-
methylpyrimidine:

» Direct Heteroarylation (DHA): Utilizing the C5-iodide as an electrophilic handle to activate C-
H bonds in coupling partners (e.g., azoles, indoles).

» Lateral C-H Functionalization: Activating the C2-methyl group for skeletal extension.

Mechanistic Insight & Chemical Logic
The Electrophilic Role (Method A)
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In Direct Heteroarylation (DHA), 5-lodo-2-methylpyrimidine acts as the electrophile. The
reaction proceeds via a Concerted Metallation-Deprotonation (CMD) pathway.[1]

o Why it works: The electron-deficient pyrimidine ring makes the C-1 bond highly reactive
toward oxidative addition by Pd(0).

e The CMD Factor: A pivalate (PivO~) or carbonate base assists the palladium catalyst in
cleaving the C-H bond of the nucleophilic partner (e.g., benzoxazole) by lowering the energy
barrier of the C-H bond cleavage transition state.

The Nucleophilic/lLateral Role (Method B)

The C2-methyl group is "benzylic-like" but deactivated by the electron-poor ring. However, N-
activation (e.g., N-oxide formation) or radical abstraction can activate these C(sp?)-H bonds.

o Challenge: The C5-lodo group is labile under radical conditions or strong lithiation.

e Solution: Use mild, photoredox or Lewis-acid promoted tautomerization strategies to
functionalize the methyl group without deiodination.

Protocol A: Direct Heteroarylation (DHA) with Azoles

Application: Synthesis of bi-heteroaryl kinase inhibitor cores without boronic acids/stannanes.
Scope: Couples 5-lodo-2-methylpyrimidine with Oxazoles, Thiazoles, and Imidazoles.

Reagents & Equipment

e Substrate: 5-lodo-2-methylpyrimidine (1.0 equiv)

Coupling Partner: Benzoxazole or Thiazole (1.2 — 1.5 equiv)

Catalyst: Palladium(ll) Acetate [Pd(OAc)z] (5 mol%)

Ligand: Triphenylphosphine (PPhs) (10 mol%) or PCys for sterically hindered substrates.

Base: Cesium Carbonate (Cs2C0O3) (2.0 equiv)

Additive (Critical): Pivalic Acid (PivOH) (30 mol%) — Promotes CMD mechanism.
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e Solvent: DMF or DMA (Anhydrous, degassed).

Step-by-Step Methodology

e Preparation: In a glovebox or under Argon stream, charge a pressure vial with 5-lodo-2-
methylpyrimidine (219 mg, 1.0 mmol), Pd(OAc)z (11.2 mg, 0.05 mmol), PPhs (26.2 mg, 0.1
mmol), and Cs2C0s (651 mg, 2.0 mmol).

o Addition: Add the azole partner (1.2 mmol) and Pivalic Acid (30.6 mg, 0.3 mmol).

e Solvation: Add anhydrous DMF (4.0 mL). Seal the vial with a crimp cap containing a Teflon
septum.

¢ Reaction: Heat the block to 100-110 °C for 12—16 hours.

o Checkpoint: The reaction mixture should turn from orange to dark brown/black (active Pd
species).

e Workup: Cool to RT. Dilute with EtOAc (20 mL) and wash with water (3 x 10 mL) to remove
DMF.

 Purification: Dry organic layer over Na2SQOa, concentrate, and purify via flash
chromatography (Hexane/EtOAc gradient).

Troubleshooting Table
Observation Root Cause Corrective Action

Ensure rigorous degassing;

Low Conversion Poisoned Catalyst ) ]
trace Oz kills the active Pd(0).
Avoid solvents with
Deiodination (Product is 2- ] abstractable H (like THF/EtOH)
o Hydride Source ) )
methylpyrimidine) at high temps; stick to
DMF/DMA.
Ensure Argon atmosphere;
Homocoupling of Azole Oxidative Conditions remove Oz which promotes

oxidative homocoupling.
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Protocol B: Lateral C-H Functionalization (Methyl
Group)

Application: Extending the C2 position to form ethyl/vinyl linkers. Note: This method uses a
"Soft Enolization" approach to preserve the lodine.

Reagents[2][3]

e Substrate: 5-lodo-2-methylpyrimidine

Electrophile: Benzaldehyde (or derivative)

Lewis Acid: Ytterbium Triflate [Yb(OTf)s] (10 mol%)

Base: DBU (1,8-Diazabicyclo[5.4.0Jundec-7-ene) (20 mol%)

Solvent: 1,4-Dioxane.

Methodology (Aldol-Type Condensation)

e Mix: Combine 5-lodo-2-methylpyrimidine (1.0 mmol), Yb(OTf)s (0.1 mmol), and aldehyde
(2.2 mmol) in Dioxane (3 mL).

Activate: Add DBU (0.2 mmol) dropwise.

Heat: Reflux at 100 °C for 24 hours.

Mechanism: The Lewis acid coordinates to the pyrimidine nitrogens, increasing the acidity of
the C2-methyl protons, allowing DBU to generate the enamine-like nucleophile which attacks
the aldehyde.

Result: Formation of the vinyl-pyrimidine (after dehydration) or hydroxy-ethyl intermediate.

Mechanistic Visualization

The following diagram illustrates the Concerted Metallation-Deprotonation (CMD) cycle for
Protocol A. Note how the Pivalate (PivO) acts as a "proton shuttle."
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Caption: The CMD catalytic cycle. Pd(0) inserts into the C-I bond. Pivalate displaces lodide,
then assists in deprotonating the incoming Azole partner, leading to C-C bond formation.
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o [3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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